1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea

• IUPAC Name: 1-[1-(1-benzofuran-2-yl)propan-2-yl]-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C15H20N2O3/c1-11(17-15(18)16-7-8-19-2)9-13-10-12-5-3-4-6-14(12)20-13/h3-6,10-11H,7-9H2,1-2H3,(H2,16,17,18)
• InChI Key: WRDKXRABCCSWFE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)NCCOC
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(2-methoxyethyl)urea, also known as BF-3MEU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This molecule belongs to the class of urea derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Enzymatic Inhibition

• Benzofuran derivatives, including those with urea functionalities, have been synthesized and evaluated for their potential as enzyme inhibitors. For instance, benzofuran hydroxamic acids exhibit potent inhibitory activity against 5-lipoxygenase, an enzyme involved in inflammatory processes. Substituents enhancing lipophilicity near the benzofuran nucleus increase potency, while small polar substituents like methoxymethylene and amino (urea) enhance oral activity (Ohemeng et al., 1994).

Toxicokinetic Studies

• Toxicokinetic data are critical for understanding drug interactions and metabolism. Studies on novel NBOMe derivatives, which share structural similarities with benzofuran compounds, help in identifying metabolic pathways, enzyme involvements, and plasma protein binding. Such data are invaluable for forensic and clinical toxicology, aiding in the detection and risk assessment of substance abuse and intoxication (Richter et al., 2019).

DNA Interaction

• Schiff bases containing N2O2 donor atoms, which can be structurally related to urea derivatives, have been studied for their interaction with DNA. These interactions, especially through the intercalative mode, highlight the potential of benzofuran and urea derivatives in designing drugs that target genetic material, with implications in cancer therapy and molecular biology research (Ajloo et al., 2015).

Antimicrobial and Anticancer Activities

• Benzofuran aryl ureas and carbamates have been explored for their biologically significant activities, including antimicrobial properties. The synthesis and characterization of these compounds provide a foundation for developing new therapeutic agents with potential applications in treating infections and cancer (Kumari et al., 2019).